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Compound of Interest

Compound Name: AM841

Cat. No.: B10778985 Get Quote

For immediate release

This technical guide provides an in-depth overview of AM841, a high-affinity electrophilic ligand

designed for researchers, scientists, and drug development professionals. This document

outlines the molecule's core physicochemical properties, its mechanism of action, and key

experimental findings.

Core Molecular Data
AM841 is a synthetic cannabinoid that acts as a potent, covalent agonist of the Cannabinoid

Receptor 1 (CB1). Its fundamental properties are summarized below.

Property Value Source

Molecular Formula C26H39NO3S

Molecular Weight 445.66 g/mol

CAS Number 871978-21-1

Mechanism of Action
AM841 is distinguished by its unique covalent bonding mechanism. It acts as a high-affinity

electrophilic ligand that interacts with and covalently binds to a specific cysteine residue

located in the sixth transmembrane helix of the CB1 receptor. This irreversible attachment

maintains the receptor in an active state, leading to the downstream signaling cascade.
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The primary signaling pathway initiated by the activation of the G-protein coupled CB1 receptor

involves the inhibition of adenylyl cyclase, which in turn leads to a reduction in the intracellular

accumulation of cyclic AMP (cAMP) stimulated by forskolin.

To cite this document: BenchChem. [AM841: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10778985#am841-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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